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Compound of Interest

Compound Name: C18H19BrN4O5

Cat. No.: B15172104 Get Quote

A Note to the Reader: Initial investigations into the chemical formula C18H19BrN4O5 did not

yield a specific, publicly documented compound. This suggests that the molecule may be a

novel discovery, a proprietary pharmaceutical lead, or a theoretical structure not yet

synthesized or isolated.

In the spirit of advancing scientific inquiry and providing a valuable resource for researchers in

drug development, this guide will pivot to a comprehensive examination of a closely related and

well-documented class of bioactive compounds: brominated indole alkaloids from marine

sources. These compounds share key structural features and biological activities that are likely

to be relevant to the study of a novel N-heterocyclic compound like C18H19BrN4O5.

This technical guide will use Aplysinopsin and its brominated analogs, a family of marine indole

alkaloids, as a representative case study. The principles of discovery, methodologies for

characterization, and the exploration of biological activity detailed herein provide a robust

framework for the investigation of any novel brominated heterocyclic compound.

Discovery and Origin of Brominated Marine
Alkaloids: The Aplysinopsin Family
The discovery of brominated alkaloids is intrinsically linked to the exploration of marine

biodiversity. Sponges, in particular, have proven to be a rich source of novel chemical entities

with potent biological activities.[1][2][3] The aplysinopsins were first isolated from the sponge

Thorecta aplysinopsis (formerly Aplysinopsis). Further investigations have led to the
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identification of a series of structurally related compounds from various marine sponges of the

orders Verongiida and Haplosclerida.[4]

The origin of these compounds is a subject of ongoing research. While initially attributed to the

sponges themselves, there is growing evidence that symbiotic microorganisms residing within

the sponge tissues are the true producers of these and other marine natural products.[5] This

symbiotic relationship highlights the vast, untapped potential of marine microbial ecosystems in

the discovery of new therapeutic agents.

Physicochemical and Structural Data
The structural elucidation of novel compounds is a cornerstone of natural product chemistry. A

combination of spectroscopic techniques is employed to determine the precise arrangement of

atoms within a molecule. For the aplysinopsin family, and by extension any novel compound

like C18H19BrN4O5, the following data would be crucial.

Property Data for Aplysinopsin Analogs

Molecular Formula Varies (e.g., Aplysinopsin: C14H15N5O)

Molecular Weight Varies (e.g., Aplysinopsin: 269.30 g/mol )

UV λmax (MeOH) ~225, 280, 310 nm

¹H NMR (DMSO-d₆, δ ppm)
Signals corresponding to indole protons, vinyl

protons, and methyl groups.

¹³C NMR (DMSO-d₆, δ ppm)
Resonances for indole carbons, imine carbons,

and methyl carbons.

High-Resolution Mass Spectrometry (HRMS)
Provides exact mass for molecular formula

confirmation.

Experimental Protocols
The following sections detail the typical experimental workflows for the isolation,

characterization, and biological evaluation of brominated marine alkaloids. These protocols

serve as a template for the investigation of a novel compound.
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Isolation and Purification Workflow
The isolation of bioactive compounds from their natural source is a multi-step process designed

to separate the target molecule from a complex mixture.

Marine Sponge Biomass

Solvent Extraction
(e.g., MeOH/CH2Cl2)

Solvent Partitioning
(e.g., Hexane, EtOAc, BuOH)

Column Chromatography
(e.g., Silica Gel)

Preparative HPLC
(e.g., C18 Reverse-Phase)

Pure Bioactive Compound

Click to download full resolution via product page

Figure 1: General workflow for the isolation and purification of marine natural products.

Synthesis of Bromoindole Alkaloids
The total synthesis of natural products is crucial for confirming their structure, providing a

sustainable supply for further research, and enabling the creation of analogs with improved

properties. A general synthetic approach for bromoindoles is outlined below.[6][7]
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Figure 2: A generalized synthetic pathway for bromoindole alkaloids.

Biological Activity and Signaling Pathways
Brominated marine alkaloids, including the aplysinopsins, exhibit a wide range of biological

activities, such as antimicrobial, antifungal, and cytotoxic effects.[8][9] The proposed

mechanisms of action often involve the modulation of key cellular signaling pathways.

Quantitative Biological Data
The biological activity of a compound is quantified through various in vitro and in vivo assays.

The following table presents hypothetical data for a novel compound, illustrating how such

information is typically summarized.
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Assay Type
Cell Line /
Organism

Metric Value

Antimicrobial
Staphylococcus

aureus
MIC (µg/mL) 8

Antifungal Candida albicans MIC (µg/mL) 16

Cytotoxicity
Human Colon Cancer

(HT-29)
IC₅₀ (µM) 5.2

Enzyme Inhibition Kinase X IC₅₀ (nM) 150

Postulated Signaling Pathway
Based on the observed cytotoxic activity, a potential mechanism of action for a novel

brominated alkaloid could involve the induction of apoptosis through the modulation of key

signaling proteins.
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Figure 3: Hypothetical signaling pathway illustrating the pro-apoptotic effect of a novel
compound.

Conclusion and Future Directions
While the specific compound C18H19BrN4O5 remains to be fully characterized, the study of

brominated marine alkaloids like the aplysinopsins provides a clear and established roadmap

for its investigation. The methodologies and conceptual frameworks presented in this guide

offer a comprehensive approach for any researcher or drug development professional working

on the discovery and characterization of novel bioactive compounds. Future research should

focus on the complete structural elucidation, total synthesis, and in-depth biological evaluation

of C18H19BrN4O5 to determine its therapeutic potential. The vast chemical diversity of the

marine environment promises the discovery of many more such novel structures, paving the

way for the development of next-generation therapeutics.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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